Cas no 1072946-50-9 (6-Chloro-2-methoxypyridine-3-boronic Acid)

• Product Name: 6-Chloro-2-methoxypyridine-3-boronic Acid
• CAS No: 1072946-50-9
• MF: C₆H₇BClNO₃
• MW: 187.388680696487
• MDL: MFCD11053817
• CID: 840014
• PubChem ID: 329826130
• Update Time: 2025-05-22

6-Chloro-2-methoxypyridine-3-boronic Acid Chemical and Physical Properties

Names and Identifiers

• B-(6-chloro-2-methoxy-3-pyridinyl)-Boronic acid
• (6-Chloro-2-methoxy-3-pyridyl)boronic acid
• (6-Chloro-2-methoxypyridin-3-yl)boronic acid
• 6-Chloro-2-methoxypyridine-3-boronic acid
• 6-Chloro-2-methoxypyridine-3-boronic-acid
• B-(6-chloro-2-methoxy-3-pyridinyl)Boronic acid
• 6-chloro-2-methoxypyridin-3-ylboronic acid
• QMTFZVCHSRMZJW-UHFFFAOYSA-N
• FCH888003
• AB63066
• RP08792
• OR360174
• AX8229556
• ST2402484
• Z7049
• (6-chloro-2-methoxy-3-pyridinyl)boronic acid
• (6-chlo
• 6-Chloro-2-methoxypyridine-3-boronicacid
• (6-chloro-2-methoxy-3-pyridinyl)boronic
• B-(6-Chloro-2-methoxy-3-pyridinyl)boronic Acid;
• AS-48761
• (6-Chloro-2-methoxypyridin-3-yl)boronicacid
• 6-Chloro-2-methoxypyridine-3-boronic acid, AldrichCPR
• MFCD11053817
• DB-059607
• 1072946-50-9
• FD10003
• AKOS006307888
• CS-0063872
• J-518525
• DTXSID90674572
• SCHEMBL12294984
• SY255362
• 6-Chloro-2-methoxypyridine-3-boronic Acid

• MDL： MFCD11053817
• Inchi： 1S/C6H7BClNO3/c1-12-6-4(7(10)11)2-3-5(8)9-6/h2-3,10-11H,1H3
• InChI Key： QMTFZVCHSRMZJW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(B(O)O)C(=N1)OC

Computed Properties

• Exact Mass: 187.02100
• Monoisotopic Mass: 187.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6

Experimental Properties

• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 354.461 °C at 760 mmHg
• Flash Point: 168.172 °C
• Solubility: Slightly soluble (3.7 g/l) (25 º C),
• PSA: 62.58000
• LogP: -0.57660

6-Chloro-2-methoxypyridine-3-boronic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 6-Chloro-2-methoxypyridine-3-boronic Acid

6-Chloro-2-methoxypyridine-3-boronic Acid: A Comprehensive Overview

6-Chloro-2-methoxypyridine-3-boronic Acid, identified by the CAS number 1072946-50-9, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with substituents at positions 2, 3, and 6. The presence of a boronic acid group at position 3 makes it particularly valuable for Suzuki-Miyaura coupling reactions, a cornerstone in modern organic synthesis.

The structure of 6-Chloro-2-methoxypyridine-3-boronic Acid is characterized by a pyridine ring with a chlorine atom at position 6, a methoxy group at position 2, and a boronic acid group at position 3. This combination of substituents imparts unique electronic and steric properties to the molecule, making it suitable for various applications. Recent studies have highlighted its role in the construction of bioactive molecules, where its ability to undergo cross-coupling reactions facilitates the creation of complex structures with high precision.

In terms of synthesis, 6-Chloro-2-methoxypyridine-3-boronic Acid can be prepared through several routes, including the hydroboration of pyridine derivatives or via substitution reactions involving appropriate precursors. The choice of synthetic pathway depends on the availability of starting materials and the desired scale of production. Researchers have explored green chemistry approaches to enhance the efficiency and sustainability of these methods, aligning with current trends in environmentally friendly synthesis.

The application of 6-Chloro-2-methoxypyridine-3-boronic Acid extends beyond traditional organic synthesis. In medicinal chemistry, it serves as a building block for designing potential drug candidates targeting various therapeutic areas. For instance, its derivatives have shown promise in anticancer and anti-inflammatory studies due to their ability to modulate key biological pathways. Additionally, in materials science, this compound has been utilized in the development of advanced materials such as conductive polymers and sensors.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of 6-Chloro-2-methoxypyridine-3-boronic Acid. Quantum mechanical calculations have revealed that the boronic acid group significantly influences the molecule's reactivity during coupling reactions, while the methoxy and chlorine substituents modulate its electronic environment. These findings have paved the way for more efficient reaction conditions and novel applications.

In conclusion, 6-Chloro-2-methoxypyridine-3-boronic Acid, with its unique structure and functional groups, remains a valuable compound in contemporary chemical research. Its role in facilitating complex molecular constructions and its potential in diverse application areas underscore its importance as a key building block in organic synthesis.